Cas no 1256355-52-8 ((2,6-dibromo-3-pyridyl)boronic acid)

(2,6-Dibromo-3-pyridyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its dibromo-substituted pyridyl structure enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex molecular architectures. The boronic acid group facilitates efficient coupling with aryl halides, while the bromine substituents offer additional sites for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where precise control over molecular frameworks is critical. High purity and stability under standard handling conditions ensure reliable performance in synthetic applications. Proper storage under inert conditions is recommended to maintain reactivity.

(2,6-dibromo-3-pyridyl)boronic acid structure

1256355-52-8 structure

Product Name:(2,6-dibromo-3-pyridyl)boronic acid

CAS No:1256355-52-8

MF:C₅H₄BBr₂NO₂

MW:280.709759712219

MDL:MFCD11865286

CID:828687

PubChem ID:51358213

Update Time:2025-10-28

(2,6-dibromo-3-pyridyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2,6-Dibromopyridin-3-yl)boronic acid
- 2,6-DIBROMOPYRIDINE-3-BORONIC ACID
- (2,6-dibromo-3-pyridyl)boronic acid
- MFCD11865286
- AT14958
- DTXSID90679926
- 2,6-Dibromopyridine-3-boronicacid
- BS-19839
- Boronic acid, B-(2,6-dibromo-3-pyridinyl)-
- DB-010326
- AKOS015835817
- CS-0175233
- 1256355-52-8
- MDL： MFCD11865286
- Inchi： 1S/C5H4BBr2NO2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2,10-11H
- InChI Key： PTTWODKSMWAAHP-UHFFFAOYSA-N
- SMILES： BrC1C(B(O)O)=CC=C(N=1)Br

Computed Properties

Exact Mass: 278.87000
Monoisotopic Mass: 278.87018g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Density: 2.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 412.2±55.0 °C at 760 mmHg
Flash Point: 203.1±31.5 °C
PSA: 53.35000
LogP: 0.28640
Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2,6-dibromo-3-pyridyl)boronic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2,6-dibromo-3-pyridyl)boronic acid Pricemore >>

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